N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)thiophene-2-sulfonamide

• IUPAC Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H11N3O2S3/c15-19(16,10-2-1-6-17-10)12-4-3-9-8-14-5-7-18-11(14)13-9/h1-2,5-8,12H,3-4H2
• InChI Key: BREOISZXUHJSCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCC2=CN3C=CSC3=N2
• Molecular Formula: C11H11N3O2S3
• Molecular Weight: 313.4 g/mol

Description

“N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)thiophene-2-sulfonamide” is a research compound. It is part of a series of new imidazole-fused imidazo [2,1-b] [1,3,4]thiadiazole analogues that have been synthesized and evaluated for their antibacterial and antifungal activities.

Synthesis Analysis

The synthesis of imidazo [2,1-b]thiazole analogs has been reported in the literature. The specific synthesis process for “this compound” is not available in the retrieved sources.

Scientific Research Applications

Organic Synthesis and Chemical Properties

One-Pot Synthesis of Heterocyclic Sulfonamides : A study by Rozentsveig et al. (2013) developed a one-pot two-stage method for synthesizing imidazo[1,2-a]pyridin-3-yl and imidazo[2,1-b][1,3]thiazol-5-yl sulfonamides. This research demonstrates the utility of these compounds in organic synthesis, proposing a mechanism for the formation of annulated heterocyclic derivatives (Rozentsveig et al., 2013).

Medicinal Chemistry and Pharmacology

Anticancer and Antimicrobial Activities : Premakumari et al. (2014) synthesized a new class of amido sulfonamido methane linked bis heterocycles, demonstrating excellent antimicrobial activity and potency against lung, colon, and prostate cancer cell lines. This suggests the potential of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)thiophene-2-sulfonamide derivatives in developing new therapeutic agents (Premakumari et al., 2014).

Carbonic Anhydrase Inhibition for Glaucoma Treatment : Graham et al. (1989) explored derivatives of benzo[b]thiophene-2-sulfonamide for their potential as topically active inhibitors of ocular carbonic anhydrase, aiming to develop new treatments for glaucoma. This indicates the relevance of sulfonamide derivatives in ophthalmic pharmaceuticals (Graham et al., 1989).

Novel Compounds and Their Applications

Antitumor Agents : Gadad et al. (1999) focused on the synthesis of imidazo(2,1-b)-1,3,4-thiadiazole derivatives with sulfonamides, showing significant cytotoxic effects against various human tumor cell lines. This research underscores the potential of sulfonamide-containing heterocyclic compounds in cancer therapy (Gadad et al., 1999).